Cas no 1554197-08-8 (1-(3,4-Dihydro-2H-pyran-6-yl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(3,4-Dihydro-2H-pyran-6-yl)-2-(methylamino)ethan-1-one
• CAS No: 1554197-08-8
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 5694468
• PubChem ID: 84020971
• Update Time: 2025-06-12

1-(3,4-Dihydro-2H-pyran-6-yl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1554197-08-8
• 1-(3,4-dihydro-2H-pyran-6-yl)-2-(methylamino)ethan-1-one
• EN300-795282
• Ethanone, 1-(3,4-dihydro-2H-pyran-6-yl)-2-(methylamino)-
• 1-(3,4-Dihydro-2H-pyran-6-yl)-2-(methylamino)ethan-1-one

• Inchi： 1S/C8H13NO2/c1-9-6-7(10)8-4-2-3-5-11-8/h4,9H,2-3,5-6H2,1H3
• InChI Key： JDSFHTHBKPJIIQ-UHFFFAOYSA-N
• SMILES： O1C(C(CNC)=O)=CCCC1

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.067±0.06 g/cm3(Predicted)
• Boiling Point: 267.9±40.0 °C(Predicted)
• pka: 7.87±0.10(Predicted)

Additional information on 1-(3,4-Dihydro-2H-pyran-6-yl)-2-(methylamino)ethan-1-one

Introduction to 1-(3,4-Dihydro-2H-pyran-6-yl)-2-(methylamino)ethan-1-one (CAS No. 1554197-08-8)

The compound 1-(3,4-Dihydro-2H-pyran-6-yl)-2-(methylamino)ethan-1-one, identified by its CAS number 1554197-08-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of a 3,4-dihydropyran moiety and an N-methylamino group makes it a versatile scaffold for designing novel bioactive molecules.

Recent studies have highlighted the importance of heterocyclic compounds in the development of therapeutic agents. The 3,4-dihydropyran ring system is known for its stability and ability to interact with biological targets, making it a preferred choice in drug design. In particular, derivatives of this scaffold have been explored for their anti-inflammatory, antimicrobial, and anti-cancer properties. The incorporation of an N-methylamino group further enhances the pharmacological potential by improving metabolic stability and binding affinity.

The chemical synthesis of 1-(3,4-Dihydro-2H-pyran-6-yl)-2-(methylamino)ethan-1-one involves a series of well-established organic reactions, including condensation and cyclization processes. Advanced synthetic methodologies have enabled the efficient production of this compound, which is crucial for both preclinical and clinical studies. The structural complexity of this molecule allows for modifications that can fine-tune its pharmacokinetic and pharmacodynamic properties, making it an attractive candidate for further investigation.

In the realm of medicinal chemistry, the exploration of novel scaffolds is essential for overcoming resistance mechanisms and improving treatment outcomes. The 3,4-dihydropyran core has been extensively studied for its role in modulating various biological pathways. For instance, recent research has demonstrated its efficacy in inhibiting enzymes involved in cancer progression. Additionally, the N-methylamino substituent has been shown to enhance the solubility and bioavailability of drug candidates, which is critical for their clinical success.

One of the most compelling aspects of 1-(3,4-Dihydro-2H-pyran-6-yl)-2-(methylamino)ethan-1-one is its potential as a lead compound for further derivatization. By systematically modifying functional groups or introducing additional heterocycles, researchers can generate a library of compounds with tailored biological activities. This approach has been successfully employed in high-throughput screening programs to identify new therapeutic agents. The flexibility of this scaffold allows for the exploration of multiple drug targets simultaneously.

The pharmacological profile of this compound has been evaluated through in vitro and in vivo studies. Preliminary results suggest that it exhibits promising activity against various diseases, including neurodegenerative disorders and infectious diseases. The ability to interact with multiple protein targets makes it a valuable tool for understanding disease mechanisms and developing combination therapies. Furthermore, its structural features may contribute to reduced side effects compared to existing treatments.

Advances in computational chemistry have also played a pivotal role in the study of 1-(3,4-Dihydro-2H-pyran-6-yl)-2-(methylamino)ethan-1-one. Molecular modeling techniques have been used to predict binding affinities and optimize drug-like properties. These simulations provide critical insights into how the compound interacts with biological receptors at the atomic level. Such information is invaluable for designing next-generation drugs with improved efficacy and safety profiles.

The future directions for research on this compound include exploring its mechanism of action and developing novel analogs with enhanced properties. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into clinical applications. By leveraging interdisciplinary approaches, scientists can accelerate the discovery and development of new medicines that address unmet medical needs.

In conclusion, 1-(3,4-Dihydro-2H-pyran-6-yl)-2-(methylamino)ethan-1-one (CAS No. 1554197-08-8) represents a promising candidate for pharmaceutical innovation. Its unique structural features and potential biological activities make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover its full potential, this compound is poised to make significant contributions to medicine and healthcare.